Cas no 491860-05-0 (Diethyl (2,6-difluorophenyl)malonate)
491860-05-0 structure
Product Name:Diethyl (2,6-difluorophenyl)malonate
CAS No:491860-05-0
MF:C13H14F2O4
MW:272.244671344757
CID:92893
PubChem ID:2782019
Update Time:2025-04-18
Diethyl (2,6-difluorophenyl)malonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl (2,6-difluorophenyl)malonate
- diethyl 2-(2,6-difluorophenyl)propanedioate
- DIETHYL 2-(2,6-DIFLUOROPHENYL)MALONATE
- AKOS009157544
- SCHEMBL6903329
- 491860-05-0
- DTXSID00381907
- HKLRJUPFJJQXAX-UHFFFAOYSA-N
- Propanedioicacid,2-(2,6-difluorophenyl)-,1,3-diethyl ester
- diethyl2-(2,6-difluorophenyl)malonate
-
- MDL: MFCD02090536
- Inchi: 1S/C13H14F2O4/c1-3-18-12(16)11(13(17)19-4-2)10-8(14)6-5-7-9(10)15/h5-7,11H,3-4H2,1-2H3
- InChI Key: HKLRJUPFJJQXAX-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C(C(=O)OCC)C(=O)OCC)F
Computed Properties
- Exact Mass: 272.08600
- Monoisotopic Mass: 272.08601525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.232
- Boiling Point: 291.3°C at 760 mmHg
- Flash Point: >100°(212°F)
- Refractive Index: 1.477
- PSA: 52.60000
- LogP: 2.17460
- Solubility: Not determined
Diethyl (2,6-difluorophenyl)malonate Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
491860-05-0 (Diethyl (2,6-difluorophenyl)malonate) Related Products
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